Bisdisulizole disodium
Bisdisulizole disodium
Brand Name:
Vulcanchem
CAS No.:
180898-37-7
VCID:
VC20928402
InChI:
InChI=1S/C20H14N4O12S4.Na/c25-37(26,27)11-5-13-17(15(7-11)39(31,32)33)23-19(21-13)9-1-2-10(4-3-9)20-22-14-6-12(38(28,29)30)8-16(18(14)24-20)40(34,35)36;/h1-8H,(H,21,23)(H,22,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);
SMILES:
C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3S(=O)(=O)[O-])S(=O)(=O)O)C4=NC5=C(N4)C=C(C=C5S(=O)(=O)[O-])S(=O)(=O)O.[Na+].[Na+]
Molecular Formula:
C20H14N4NaO12S4
Molecular Weight:
653.6 g/mol
Bisdisulizole disodium
CAS No.: 180898-37-7
Cat. No.: VC20928402
Molecular Formula: C20H14N4NaO12S4
Molecular Weight: 653.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 180898-37-7 |
|---|---|
| Molecular Formula | C20H14N4NaO12S4 |
| Molecular Weight | 653.6 g/mol |
| IUPAC Name | disodium;2-[4-(4,6-disulfo-1H-benzimidazol-2-yl)phenyl]-1H-benzimidazole-4,6-disulfonate |
| Standard InChI | InChI=1S/C20H14N4O12S4.Na/c25-37(26,27)11-5-13-17(15(7-11)39(31,32)33)23-19(21-13)9-1-2-10(4-3-9)20-22-14-6-12(38(28,29)30)8-16(18(14)24-20)40(34,35)36;/h1-8H,(H,21,23)(H,22,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36); |
| Standard InChI Key | YCWCJGXHELVZPI-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3S(=O)(=O)[O-])S(=O)(=O)O)C4=NC5=C(N4)C=C(C=C5S(=O)(=O)[O-])S(=O)(=O)O.[Na+].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3S(=O)(=O)O)S(=O)(=O)O)C4=NC5=C(N4)C=C(C=C5S(=O)(=O)O)S(=O)(=O)O.[Na] |
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